alpha-(Trifluoromethyl)quinoline-8-methanol

• Molecular Formula: C11H8F3NO
• Molecular Weight: 227.18 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-quinolin-8-ylethanol
• InChI: InChI=1S/C11H8F3NO/c12-11(13,14)10(16)8-5-1-3-7-4-2-6-15-9(7)8/h1-6,10,16H
• InChI Key: YKNPYLKHKVOZMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(C(F)(F)F)O)N=CC=C2

Description

The compound “MFCD19623580” is a chemical entity with unique properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD19623580” involves a series of chemical reactions under controlled conditions. The exact synthetic route can vary, but it typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and compatibility with the desired product.

Reaction Conditions: The reactions are carried out under specific conditions, such as temperature, pressure, and pH, to ensure the desired chemical transformations occur efficiently.

Purification: After the reaction, the product is purified using techniques like crystallization, distillation, or chromatography to obtain “MFCD19623580” in its pure form.

Industrial Production Methods

In an industrial setting, the production of “MFCD19623580” is scaled up to meet demand. This involves optimizing the synthetic route for large-scale production, ensuring cost-effectiveness, and maintaining high purity standards. The process may include:

Batch Processing: Producing the compound in large batches, with careful monitoring of reaction conditions.

Continuous Flow Processing: Using continuous flow reactors to produce the compound more efficiently and consistently.

Chemical Reactions Analysis

Types of Reactions

“MFCD19623580” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert “MFCD19623580” into reduced forms, often using reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “MFCD19623580” typically use common reagents such as acids, bases, oxidizing agents, and reducing agents. The conditions for these reactions are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from the reactions of “MFCD19623580” depend on the specific reaction conditions and reagents used. These products can include various derivatives and analogs of the original compound.

Scientific Research Applications

“MFCD19623580” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in the synthesis of other chemical compounds.

Biology: The compound is studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its effects on specific diseases or conditions.

Industry: “MFCD19623580” is used in various industrial processes, such as the production of specialty chemicals or materials.

Mechanism of Action

The mechanism by which “MFCD19623580” exerts its effects involves interactions with specific molecular targets. These targets can include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that involve binding to these targets and modulating their activity.